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Abstract
trans-1,3-Cyclohexanediol is a fundamental building block in organic synthesis, valued for its

specific stereochemical arrangement which imparts unique properties and reactivity. As a C₂-

symmetric diol, its application spans from starting material in the synthesis of pharmaceuticals

and fine chemicals to a scaffold for creating spatially diverse molecular libraries.[1] This guide

provides an in-depth exploration of the structural and stereochemical nuances of trans-1,3-
cyclohexanediol, including its conformational analysis, chirality, and spectroscopic

characterization. Authored for researchers, scientists, and professionals in drug development,

this document synthesizes core chemical principles with practical, field-proven insights to serve

as an authoritative reference.

Foundational Stereochemistry of 1,3-Disubstituted
Cyclohexanes
The cyclohexane ring is not a planar hexagon; it predominantly adopts a low-energy "chair"

conformation to minimize angular and torsional strain.[2] In this conformation, the twelve

hydrogen atoms occupy two distinct types of positions: six axial positions, which are
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perpendicular to the approximate plane of the ring, and six equatorial positions, which are

located in the approximate plane of the ring.

For a disubstituted cyclohexane like 1,3-cyclohexanediol, the spatial relationship between the

two hydroxyl (-OH) groups gives rise to cis and trans geometric isomers.[3]

cis-isomer: Both substituents are on the same face of the ring (both "up" or both "down").

trans-isomer: The substituents are on opposite faces of the ring (one "up" and one "down").

This geometric isomerism is central to the molecule's physical properties, stability, and

reactivity.

Chirality and Enantiomeric Forms of trans-1,3-
Cyclohexanediol
A critical feature of trans-1,3-cyclohexanediol is its chirality. The molecule possesses two

stereocenters at carbons C1 and C3, the carbon atoms bonded to the hydroxyl groups. Unlike

its cis counterpart, which has a plane of symmetry and is therefore an achiral meso compound,

the trans isomer lacks any internal plane of symmetry.[4]

Consequently, trans-1,3-cyclohexanediol is a chiral molecule and exists as a pair of non-

superimposable mirror images, known as enantiomers.[4] These enantiomers are designated

as (1R,3R)-cyclohexane-1,3-diol and (1S,3S)-cyclohexane-1,3-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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